Cas no 57728-81-1 (Methanesulfonic acid, trifluoro-, 2,5-dimethyl-4-(methylthio)phenyl ester)

• Product name: Methanesulfonic acid, trifluoro-, 2,5-dimethyl-4-(methylthio)phenyl ester
• CAS No: 57728-81-1
• MF: C₁₀H₁₁F₃O₃S₂
• MW: 300.317751169205
• CID: 344455
• PubChem ID: 71444002

Methanesulfonic acid, trifluoro-, 2,5-dimethyl-4-(methylthio)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2,5-dimethyl-4-(methylthio)phenyl ester
• (2,5-dimethyl-4-methylsulfanylphenyl) trifluoromethanesulfonate
• 2,5-Dimethyl-4-(methylsulfanyl)phenyl trifluoromethanesulfonate
• 57728-81-1
• DTXSID40852803

• Inchi： InChI=1S/C10H11F3O3S2/c1-6-5-9(17-3)7(2)4-8(6)16-18(14,15)10(11,12)13/h4-5H,1-3H3
• InChI Key： BQWCGORLUWPMMF-UHFFFAOYSA-N
• SMILES： FC(F)(F)S(OC1C=C(C)C(SC)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 300.01023
• Monoisotopic Mass: 300.01017104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 43.37